Cas no 896355-86-5 (3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-1-(3-methylphenyl)urea)

• Product Name: 3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-1-(3-methylphenyl)urea
• CAS No: 896355-86-5
• MF: C₂₇H₃₀N₄O₃
• MW: 458.552106380463
• CID: 6453452
• Update Time: 2025-07-15

3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-1-(3-methylphenyl)urea
• Urea, N-[2-(1,3-benzodioxol-5-yl)-2-(4-phenyl-1-piperazinyl)ethyl]-N'-(3-methylphenyl)-

• Inchi： 1S/C27H30N4O3/c1-20-6-5-7-22(16-20)29-27(32)28-18-24(21-10-11-25-26(17-21)34-19-33-25)31-14-12-30(13-15-31)23-8-3-2-4-9-23/h2-11,16-17,24H,12-15,18-19H2,1H3,(H2,28,29,32)
• InChI Key： QHAMPBBIZXLXMP-UHFFFAOYSA-N
• SMILES： N(CC(C1=CC=C2OCOC2=C1)N1CCN(C2=CC=CC=C2)CC1)C(NC1=CC=CC(C)=C1)=O

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 617.8±55.0 °C(Predicted)
• pka: 13.73±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-1-(3-methylphenyl)urea

Recent Advances in the Study of 3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-1-(3-methylphenyl)urea (CAS: 896355-86-5)

The compound 3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-1-(3-methylphenyl)urea (CAS: 896355-86-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxol and phenylpiperazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with neurotransmitter systems, particularly its affinity for dopamine and serotonin receptors. Preliminary in vitro studies have demonstrated that 896355-86-5 exhibits high selectivity and potency as a modulator of these receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as schizophrenia, depression, and anxiety. The compound's ability to cross the blood-brain barrier has further enhanced its appeal as a candidate for central nervous system (CNS) therapeutics.

In addition to its neurological applications, recent investigations have explored the anticancer properties of 896355-86-5. Studies have revealed that the compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. These findings have sparked interest in its potential as a chemotherapeutic agent, particularly for cancers with limited treatment options. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

The synthesis and structural optimization of 896355-86-5 have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for producing this compound, which is critical for its potential commercialization. Researchers have also explored derivatives of 896355-86-5 to enhance its pharmacological properties and reduce potential side effects. These efforts have yielded several promising analogs with improved bioavailability and target specificity.

Despite the promising findings, challenges remain in the development of 896355-86-5 as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into viable treatments.

In conclusion, 3-2-(2H-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)ethyl-1-(3-methylphenyl)urea (CAS: 896355-86-5) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse pharmacological properties and therapeutic potential underscore the importance of continued investigation. As research progresses, this compound may pave the way for novel treatments in neurology, oncology, and beyond, offering hope for patients with unmet medical needs.